3-Ethyl-2-[3-(1,3,3-trimethylindol-2-ylidene)prop-1-enyl]-1,3-benzothiazol-3-ium;perchlorate

• CAS RN: 1508276-63-8
• Molecular Formula: C23H25ClN2O4S
• Molecular Weight: 461 g/mol
• IUPAC Name: 3-ethyl-2-[3-(1,3,3-trimethylindol-2-ylidene)prop-1-enyl]-1,3-benzothiazol-3-ium;perchlorate
• InChI: InChI=1S/C23H25N2S.ClHO4/c1-5-25-19-13-8-9-14-20(19)26-22(25)16-10-15-21-23(2,3)17-11-6-7-12-18(17)24(21)4;2-1(3,4)5/h6-16H,5H2,1-4H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key: LZBKRRHCGXRSNJ-UHFFFAOYSA-M
• Isomeric SMILES: CC[N+]1=C(SC2=CC=CC=C21)/C=C/C=C\3/C(C4=CC=CC=C4N3C)(C)C.[O-]Cl(=O)(=O)=O
• SMILES: CC[N+]1=C(SC2=CC=CC=C21)C=CC=C3C(C4=CC=CC=C4N3C)(C)C.[O-]Cl(=O)(=O)=O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Compound 5660386; CB5660386; CB-5660386; CB 5660386

Description

CB5660386 inhibitor of HIV-1 entry.

Scientific Research Applications

Quantum-Chemical Calculations and Spectral Shifts

Research by Avakyan et al. (2014) focuses on the quantum-chemical calculations for dimers and tetramers of compounds including 3-ethyl-2-[3-(1,3,3-trimethylindol-2-ylidene)prop-1-enyl]-1,3-benzothiazol-3-ium perchlorate. The study finds that these compounds are capable of forming π-stacking dimers and various tetramer configurations. Importantly, spectral shifts in these dimers and tetramers depend on their mutual orientation, with some configurations showing red shifts and others showing blue shifts in absorption bands (Avakyan et al., 2014).

Conformational Structure Investigation

Ryabitskii et al. (2010) investigated the conformational features of a similar unsymmetrical monomethine cyanine dye in solution and in the solid state. Their findings are relevant for understanding the dynamic behavior and potential applications of compounds like 3-ethyl-2-[3-(1,3,3-trimethylindol-2-ylidene)prop-1-enyl]-1,3-benzothiazol-3-ium perchlorate in different states (Ryabitskii et al., 2010).

Synthesis and Structural Characterization

Studies by authors like Böhme and Breitmaier (1985), and Pejchal et al. (2015), contribute to the synthesis and structural characterization of related compounds. These works provide a foundation for understanding the synthesis pathways and structural properties of complex molecules like 3-ethyl-2-[3-(1,3,3-trimethylindol-2-ylidene)prop-1-enyl]-1,3-benzothiazol-3-ium perchlorate (Böhme & Breitmaier, 1985; Pejchal et al., 2015).

Antimicrobial and Antifungal Activity

The study by Pejchal et al. (2015) also extends to the antimicrobial and antifungal activities of similar compounds. This line of research is vital for exploring the potential biomedical applications of these compounds (Pejchal et al., 2015).

Novel HIV-1 Inhibitor

A significant application is found in the work of Heredia et al. (2015), where a compound structurally similar to 3-ethyl-2-[3-(1,3,3-trimethylindol-2-ylidene)prop-1-enyl]-1,3-benzothiazol-3-ium is identified as a novel inhibitor of HIV-1 entry. This highlights the potential use of such compounds in antiretroviral therapy (Heredia et al., 2015).